Cas no 94247-32-2 ((2-ethylhexanoato-O)(isooctanoato-O)calcium)

• Product Name: (2-ethylhexanoato-O)(isooctanoato-O)calcium
• CAS No: 94247-32-2
• MF: C₁₆H₃₀CaO₄
• MW: 326.485004901886
• CID: 1983659
• PubChem ID: 71300529
• Update Time: 2025-04-21

(2-ethylhexanoato-O)(isooctanoato-O)calcium Chemical and Physical Properties

Names and Identifiers

• (2-ethylhexanoato-O)(isooctanoato-O)calcium
• Calcium, (2-ethylhexanoato-O)(isooctanoato-O)-
• calcium,2-ethylhexanoate,6-methylheptanoate
• 94247-32-2
• EINECS 304-210-6

• Inchi： 1S/2C8H16O2.Ca/c1-7(2)5-3-4-6-8(9)10;1-3-5-6-7(4-2)8(9)10;/h2*7H,3-6H2,1-2H3,(H,9,10);/q;;+2/p-2
• InChI Key： FMCZGWWMTRTALV-UHFFFAOYSA-L
• SMILES： [Ca+2].[O-]C(C(CC)CCCC)=O.[O-]C(CCCCC(C)C)=O

Computed Properties

• Exact Mass: 326.1770003Da
• Monoisotopic Mass: 326.1770003Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 12
• Complexity: 255
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.3Ų